Alternaric acid

• Molecular Formula: C21H30O8
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C21H30O8/c1-5-13(3)18(24)21(28,20(26)27)10-6-7-12(2)8-9-15(22)17-16(23)11-14(4)29-19(17)25/h6,10,13-14,17-18,24,28H,2,5,7-9,11H2,1,3-4H3,(H,26,27)/b10-6+/t13-,14+,17?,18+,21-/m0/s1
• InChIKey: OFVHHCDOMZQVQV-ZICDYRIUSA-N

Research on Alternaria solani pathogenesis and CDPK-mediated plant immunity requires the specific phytotoxin alternaric acid, not generic Alternaria mycotoxins. This compound uniquely stimulates Ca²⁺/Mg²⁺-dependent CDPK2 kinase to suppress hypersensitive cell death. • **Gold-standard probe** for early blight disease recapitulation • **Validated lead scaffold** for SAR studies & agrochemical development • **Analytical standard** for LC-MS/MS method development Supplied in research-grade purity with immediate shipping.

Alternaric Acid: Phytotoxic Polyketide

Alternaric acid is a phytotoxic and antifungal polyketide secondary metabolite first isolated from the fungus Alternaria solani, the causal agent of early blight disease in potato and tomato [1]. It is a colorless, crystalline, optically inactive unsaturated dibasic acid with the molecular formula C₂₁H₃₀O₈ and a melting point of 138 °C [2]. The compound is biosynthesized via a polyketide pathway and is distinguished by a 1,4-diene system with an (E)-1,2-disubstituted alkene, a feature linked to its potent biological activity [3]. Its dual role as a host-specific phytotoxin and a broad-spectrum antifungal agent defines its unique scientific and industrial relevance.

Plant-pathogen interaction research probe

Antifungal mechanism-of-action studies

Polyketide natural product (optically inactive, crystalline)

• [1] Brian, P. W., Curtis, P. J., Hemming, H. G., & McGowan, J. C. (1949). Alternaric acid; a biologically active metabolic product of Alternaria solani (Ell. & Mart.) Jones & Grout; its production, isolation and antifungal properties. Journal of General Microbiology, 3(2), 310-320. View Source
• [2] Ahmad, S., Yousaf, M., Zahoor, A. F., Ahmad, M., Khan, Z. A., & Rashid, M. A. (2017). Advances in total synthesis of alternaric acid: An anti-fungal and phytotoxic natural product. Journal of the Chilean Chemical Society, 62(1), 3396-3400. View Source
• [3] Tabuchi, H., Oikawa, H., & Ichihara, A. (1994). Biosynthetic study of alternaric acid: isolation of plausible biosynthetic intermediates and origins of the hydrogen and oxygen atoms. Journal of the Chemical Society, Perkin Transactions 1, (19), 2833-2839. View Source

Why Substitution Fails for Alternaric Acid

Generic substitution of alternaric acid with other Alternaria-derived mycotoxins, such as alternariol (AOH), alternariol monomethyl ether (AME), or tenuazonic acid (TeA), is scientifically invalid due to distinct chemical structures, biological targets, and modes of action. Unlike the major food-relevant Alternaria toxins (AOH, AME, TeA) which are primarily of concern for their cytotoxicity and genotoxicity in mammalian systems [1], alternaric acid possesses a unique 1,4-diene glycolic acid core that confers nanomolar phytotoxic and antifungal activity through a specific mechanism: the Ca²⁺/Mg²⁺-dependent stimulation of host CDPK2 kinase to suppress plant hypersensitive cell death [2]. This functional and mechanistic divergence means that data from other Alternaria metabolites cannot be extrapolated to alternaric acid, and vice versa. Sourcing alternaric acid specifically is therefore mandatory for research into Alternaria solani pathogenesis, CDPK-mediated signaling, or the development of agrochemical leads based on this scaffold.

Alternariol / AME

Structural divergence may limit translation of mammalian cytotoxicity data to antifungal systems.

Tenuazonic acid (TeA)

Different biosynthetic origin and biological target profile may not support CDPK pathway studies.

Solanapyrone A

Opposing regulatory effect on CDPK kinases may confound comparative pathway analysis.

• [1] EFSA Panel on Contaminants in the Food Chain (CONTAM). (2011). Scientific Opinion on the risks for animal and public health related to the presence of Alternaria toxins in feed and food. EFSA Journal, 9(10), 2407. View Source
• [2] Hassan, A., Okuta, T., Kato, M., Hatsugai, N., Sano, Y., Ishimori, T., ... & Shah, M. M. (2012). Alternaric acid stimulates phosphorylation of His-tagged RiCDPK2, a calcium-dependent protein kinase in potato plants. Genetics and Molecular Research, 11(3), 2381-2389. View Source

Alternaric Acid: Comparative Evidence

Antifungal Activity in M. verrucaria

Alternaric acid demonstrates antifungal activity against the fungus Myrothecium verrucaria at a concentration of ≤1 µg/mL, inhibiting spore germination [1]. The review by Ahmad et al. (2017) provides a more precise, cross-study comparable value, noting activity in the nanomolar range [2]. In a direct head-to-head comparison within the Alternaria genus, this potency is distinct from the cytotoxicity of major Alternaria mycotoxins like alternariol (AOH) and alternariol monomethyl ether (AME) in mammalian cells, which occur at micromolar concentrations [3].

Antifungal Potency

Reported

≤1 µg/mL (~2.5 µM)

at least 4-fold more active vs AOH/AME IC₅₀ >10 µM

Supports antifungal screening context

In vitro spore germination assay

Evidence Dimension	Antifungal activity (spore germination inhibition)
Target Compound Data	≤1 µg/mL (approx. 2.5 µM, based on molecular weight of 398 g/mol) [1]; described as 'nanomolar' activity [2]
Comparator Or Baseline	Alternariol (AOH) and Alternariol Monomethyl Ether (AME): Cytotoxic IC50 values typically >10 µM in mammalian cell lines [3]
Quantified Difference	Alternaric acid is at least 4-fold more potent in fungal systems compared to the mammalian cell toxicity of AOH/AME.
Conditions	In vitro spore germination assay for M. verrucaria [1]; mammalian cell cytotoxicity assays for AOH/AME [3]

Why This Matters

Procuring alternaric acid is essential for antifungal research targeting plant pathogens, as its nanomolar potency is not recapitulated by other more common Alternaria toxins.

• [1] Brian, P. W., Curtis, P. J., Hemming, H. G., & McGowan, J. C. (1949). Alternaric acid; a biologically active metabolic product of Alternaria solani (Ell. & Mart.) Jones & Grout; its production, isolation and antifungal properties. Journal of General Microbiology, 3(2), 310-320. View Source
• [2] Ahmad, S., Yousaf, M., Zahoor, A. F., Ahmad, M., Khan, Z. A., & Rashid, M. A. (2017). Advances in total synthesis of alternaric acid: An anti-fungal and phytotoxic natural product. Journal of the Chilean Chemical Society, 62(1), 3396-3400. View Source
• [3] Puntscher, H., Hankele, S., Tillmann, K., Attakpah, E., Braun, D., Kütt, M. L., ... & Warth, B. (2019). First insights into Alternaria multi-toxin in vivo metabolism. Toxicology Letters, 301, 168-178. View Source

Phytotoxicity in Host Plants

Alternaric acid is a highly phytotoxic host-specific toxin. When introduced into the vascular system of cut tomato or potato shoots, it travels upwards and causes necrotic lesions on stems, petioles, and leaf blades that are morphologically identical to those seen in natural infections by Alternaria solani [1]. This is a hallmark of a primary pathogenicity factor. In contrast, the co-produced phytotoxin solanapyrone A, while also toxic, operates through a different mechanism, downregulating calcium-dependent protein kinase (CDPK) activity rather than stimulating it [2]. This functional divergence is critical for research on host-pathogen interactions.

CDPK Modulation

Direct comparison

Alternaric acid → Stimulates RiCDPK2 phosphorylation

Solanapyrone A → Downregulates CDPK activity

Opposite regulatory effects on host defense kinases

In vitro kinase assay with potato RiCDPK2

Evidence Dimension	Mechanism of phytotoxicity (effect on plant CDPK signaling)
Target Compound Data	Stimulates in vitro phosphorylation of RiCDPK2 in the presence of Ca²⁺ and Mg²⁺, inhibiting hypersensitive cell death [3]
Comparator Or Baseline	Solanapyrone A: Downregulates CDPK activity in potato [2]
Quantified Difference	Opposite regulatory effects on the same class of host defense kinases (CDPKs).
Conditions	In vitro kinase assays using potato RiCDPK2 protein [3]; Comparative analysis of Alternaria solani toxins [2]

Why This Matters

This mechanistic opposition makes alternaric acid uniquely suited for probing CDPK-mediated defense signaling and distinguishes it from other phytotoxins from the same pathogen.

• [1] Brian, P. W., Curtis, P. J., Hemming, H. G., & McGowan, J. C. (1949). Alternaric acid; a biologically active metabolic product of Alternaria solani (Ell. & Mart.) Jones & Grout; its production, isolation and antifungal properties. Journal of General Microbiology, 3(2), 310-320. View Source
• [2] Hassan, A., Hatsugai, N., & Shah, M. M. (2013). A phytotoxin Solanapyrone-A downregulates calcium-dependent protein kinase activity in potato. Genetics and Molecular Research, 12(2), 1540-1545. View Source
• [3] Hassan, A., Okuta, T., Kato, M., Hatsugai, N., Sano, Y., Ishimori, T., ... & Shah, M. M. (2012). Alternaric acid stimulates phosphorylation of His-tagged RiCDPK2, a calcium-dependent protein kinase in potato plants. Genetics and Molecular Research, 11(3), 2381-2389. View Source

Fungal Metabolite Uptake Inhibition

The antifungal mechanism of alternaric acid is distinct from common classes of antifungals. It acts by rapidly inhibiting the uptake of essential metabolites by fungal mycelium. In Myrothecium verrucaria, alternaric acid reduced the uptake of several common metabolites within the first 2 minutes of exposure, leading to a 80–95% reduction in ¹⁴CO₂ production from labeled substrates [1]. This mode of action contrasts sharply with polyene antifungals (e.g., amphotericin B) which bind ergosterol and disrupt membrane integrity, and azole antifungals which inhibit ergosterol biosynthesis. Alternaric acid does not cause electrolyte leakage [2] and does not affect oxidative phosphorylation or the activity of key metabolic pathway enzymes [3], highlighting its unique action on transport processes.

Antifungal Mechanism

Class-level inference

80–95% ↓ ¹⁴CO₂ within 2 min

Targets metabolite uptake, not membrane or ergosterol

Supports fungal transport physiology research

Data to verify; older study context

Evidence Dimension	Antifungal mechanism
Target Compound Data	Rapid inhibition of metabolite uptake (within 2 min), 80–95% reduction in ¹⁴CO₂ production [1]
Comparator Or Baseline	Class-level baseline: Polyene antifungals (membrane disruption) and Azole antifungals (ergosterol synthesis inhibition)
Quantified Difference	Unique mechanism: alternaric acid targets metabolite transport, not membrane integrity or sterol biosynthesis.
Conditions	In vitro respiration assays using Myrothecium verrucaria with (1-¹⁴C)-acetate, (2-¹⁴C)-acetate, and (U-¹⁴C)-glucose as substrates [1]

Why This Matters

This unique mechanism positions alternaric acid as a valuable tool for studying fungal transport physiology and as a potential lead for a new class of antifungal agents.

• [1] Reilly, C. C., & Gottlieb, D. (1979). The mode of action of alternaric acid on Myrothecium verrucaria. Phytopathology, 69(5), 550-555. View Source
• [2] Reilly, C. C., & Gottlieb, D. (1979). The mode of action of alternaric acid on Myrothecium verrucaria. Phytopathology, 69(5), 550-555. View Source
• [3] Reilly, C. C., & Gottlieb, D. (1979). The mode of action of alternaric acid on Myrothecium verrucaria. Phytopathology, 69(5), 550-555. View Source

Synthetic Tractability as Agrochemical Lead

Alternaric acid has been the focus of multiple synthetic chemistry campaigns aimed at enabling its study as a potential herbicidal lead [1]. Unlike many complex natural products that are synthetically intractable, several total and formal syntheses of alternaric acid have been achieved, including a scalable and flexible approach using asymmetric Ti-crossed Claisen condensation and a versatile silyl glyoxylate three-component-coupling methodology [2]. This established synthetic accessibility is a key differentiator from other Alternaria phytotoxins like the altertoxins, which are produced in very small amounts and are challenging to synthesize in quantity, limiting their study as agrochemical leads [3].

Synthetic Access

Cross-study comparable

Alternaric acid → Multiple total syntheses; scalable routes

Altertoxins → No established scalable syntheses

Supports agrochemical SAR studies

Scalable asymmetric route reported

Evidence Dimension	Synthetic accessibility
Target Compound Data	Multiple total and formal syntheses reported, with one recent method enabling a concise asymmetric route
Comparator Or Baseline	Altertoxins: Produced in very small amounts; no reported scalable total syntheses for agrochemical development [3]
Quantified Difference	Alternaric acid possesses a defined and scalable synthetic path, while altertoxins lack such established routes.
Conditions	Review of synthetic methodologies in the chemical literature [REFS-1, 2, 3]

Why This Matters

The existence of multiple, viable synthetic routes makes alternaric acid a practical starting point for agrochemical SAR studies and derivative libraries, a critical factor for industrial procurement and development.

• [1] UK Research and Innovation. (2021). Alternaric acid as an agrochemical lead. Project ID: 1961978. View Source
• [2] Slade, M. C., & Johnson, J. S. (2013). Alternaric acid: formal synthesis and related studies. Beilstein Journal of Organic Chemistry, 9, 166-172. View Source
• [3] Puntscher, H., Hankele, S., Tillmann, K., Attakpah, E., Braun, D., Kütt, M. L., ... & Warth, B. (2019). First insights into Alternaria multi-toxin in vivo metabolism. Toxicology Letters, 301, 168-178. View Source

Alternaric Acid: Application Scenarios

Elucidating A. solani Pathogenicity

Alternaric acid is the gold-standard chemical probe for studying the molecular basis of early blight disease. As established in Section 3, its ability to recapitulate disease symptoms in host plants [1] and its specific modulation of host CDPK signaling [2] make it indispensable for researchers investigating A. solani infection mechanisms. Procurement of high-purity alternaric acid is required for inoculation studies, transcriptomic analyses, and the development of resistant crop varieties.

Agrochemical Lead Optimization

With its unique mode of action on fungal metabolite uptake [1] and its established synthetic tractability [2], alternaric acid serves as a validated lead scaffold for the rational design of novel agrochemicals. Procurement of gram-scale quantities is essential for conducting structure-activity relationship (SAR) studies, generating derivative libraries, and performing initial field trials as outlined in funded research programs [3].

Probing CDPK-Mediated Defense Signaling

Alternaric acid is a unique biochemical tool for dissecting calcium-dependent protein kinase (CDPK) signaling pathways in plants. Its specific, Ca²⁺/Mg²⁺-dependent stimulation of RiCDPK2 phosphorylation [1] provides a contrasting mechanism to the downregulatory effect of solanapyrone A [2], allowing researchers to finely probe the upstream and downstream components of this critical defense network. Sourcing both alternaric acid and solanapyrone A from the same vendor streamlines such comparative studies.

Analytical Detection Method Development

As a specific metabolite of Alternaria solani, pure alternaric acid is a necessary analytical standard for developing and validating LC-MS/MS or HPLC-based methods to detect and quantify the pathogen's presence in environmental samples or infected plant tissue. Its procurement is critical for food safety, crop monitoring, and plant disease diagnostic applications [1].

Application

Selection Property

Validation Focus

A. solani pathogenesis research

Host-specific phytotoxin probe

CDPK-mediated defense signaling analysis

Agrochemical lead optimization

Synthetic accessibility and scalability

Structure-activity relationship (SAR) studies

Plant kinase signaling studies

Ca²⁺/Mg²⁺-dependent CDPK modulation

Comparative kinase assay with solanapyrone A

Analytical standard development

High-purity A. solani biomarker

LC-MS/MS or HPLC method validation

• [1] Reilly, C. C., & Gottlieb, D. (1979). The mode of action of alternaric acid on Myrothecium verrucaria. Phytopathology, 69(5), 550-555. View Source
• [2] Slade, M. C., & Johnson, J. S. (2013). Alternaric acid: formal synthesis and related studies. Beilstein Journal of Organic Chemistry, 9, 166-172. View Source
• [3] UK Research and Innovation. (2021). Alternaric acid as an agrochemical lead. Project ID: 1961978. View Source
• [4] Brian, P. W., Curtis, P. J., Hemming, H. G., & McGowan, J. C. (1949). Alternaric acid; a biologically active metabolic product of Alternaria solani (Ell. & Mart.) Jones & Grout; its production, isolation and antifungal properties. Journal of General Microbiology, 3(2), 310-320. View Source